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Compound of Interest

Compound Name: IR-820

Cat. No.: B1672171

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to calculating and preparing IR-820
concentrations for various preclinical applications, including near-infrared (NIR) fluorescence
imaging and photothermal therapy (PTT) in animal models.

Properties and Considerations of IR-820

IR-820 is a cyanine dye with strong absorbance and fluorescence in the near-infrared
spectrum, making it a valuable tool for in vivo imaging due to the deep tissue penetration of
NIR light.[1][2][3] It is often considered an alternative to Indocyanine Green (ICG) due to its
improved stability.[4][5][6]

Key Properties:
e Molecular Weight: Approximately 849.47 g/mol .[7]

o Excitation and Emission: While it has a peak excitation around 710 nm and emission around
820 nm (NIR-I), it exhibits a long emission tail into the NIR-II window (900-1700 nm), which
allows for imaging with higher signal-to-background ratios.[7][8][9][10]

e Serum Interaction: The fluorescence intensity of IR-820 is significantly enhanced in the
presence of serum, primarily due to its binding with albumin.[11][12][13] This interaction also
influences its pharmacokinetic profile.[14]
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o Biocompatibility: Studies have shown that IR-820 has good biocompatibility and can be
excreted from the body, primarily through the hepatobiliary and renal systems.[11][12][15]

Experimental Applications and Recommended
Concentrations

The optimal concentration of IR-820 is application-dependent. Below is a summary of
concentrations used in various published animal studies.
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Protocol for Calculating IR-820 Concentration

This protocol provides a step-by-step guide to determine the appropriate concentration of IR-
820 for your specific animal study.

Step 1: Determine the Desired Dosage
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The first step is to decide on the dosage of IR-820 to be administered, typically expressed in
milligrams per kilogram (mg/kg) of the animal's body weight. This can be determined from
literature reporting similar applications (see table above) or through a pilot dose-response
study.[20]

Step 2: Weigh the Animal

Accurately weigh the animal to determine its body weight in kilograms (kg).

Step 3: Calculate the Total Mass of IR-820 to Inject

Use the following formula:
Total Mass of IR-820 (mg) = Dosage (mg/kg) x Animal Weight (kg)

Example: For a 1.0 mg/kg dosage in a 25g (0.025 kg) mouse: Total Mass of IR-820 = 1.0 mg/kg
*0.025 kg = 0.025 mg

Step 4: Determine the Injection Volume

The injection volume is dependent on the administration route and animal size. For mice,
intravenous injections via the tail vein are typically limited to 100-200 pL.[7][11]

Step 5: Calculate the Required Concentration of the
Stock Solution

Use the following formula:
Concentration (mg/mL) = Total Mass of IR-820 (mg) / Injection Volume (mL)

Example (continued): For an injection volume of 100 pL (0.1 mL): Concentration = 0.025 mg /
0.1 mL = 0.25 mg/mL

Step 6: Preparation of IR-820 Solution

e Weigh the required amount of powdered IR-820.

e Dissolve it in a suitable solvent. Phosphate-buffered saline (PBS) is commonly used for in
vivo applications.[7] For compounds with limited aqueous solubility, a small amount of DMSO
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may be used initially, followed by dilution with PBS, though this should be tested for
precipitation and potential toxicity.[7]

o Ensure the solution is well-mixed, for example, by vortexing.

e |tis recommended to freshly prepare the IR-820 solution before injection.[7]

Experimental Workflow and Signaling Pathway
Diagrams
Experimental Workflow for In Vivo Imaging

The following diagram illustrates a typical workflow for an in vivo imaging experiment using IR-
820.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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